2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide

• IUPAC Name: 2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)benzamide
• InChI: InChI=1S/C19H21NO3/c1-22-17-10-6-5-9-15(17)19(21)20-16-11-13-7-3-4-8-14(13)12-18(16)23-2/h5-6,9-12H,3-4,7-8H2,1-2H3,(H,20,21)
• InChI Key: ZZPUJYZLZMSXLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=C3CCCCC3=C2)OC
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide, also known as MTNB, is a synthetic compound that has been studied for its potential pharmacological properties. This compound is a member of the benzamide family and has been found to have an impact on various biological processes.

Mechanism of Action

2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide inhibits the activity of FAAH by binding to the enzyme's active site. This binding prevents the breakdown of endocannabinoids, leading to an increase in their levels. Endocannabinoids are involved in various physiological processes, including pain sensation, appetite regulation, and immune function. By increasing endocannabinoid levels, this compound may have an impact on these processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of effects on the body. Studies have found that it can reduce pain sensation in animal models, suggesting that it may have potential as a pain reliever. It has also been shown to have an impact on appetite regulation, with some studies suggesting that it may reduce food intake. Additionally, this compound has been found to have anti-inflammatory effects, which may make it useful in treating inflammatory conditions.

Advantages and Limitations for Lab Experiments

2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide has several advantages as a research tool. It is a selective inhibitor of FAAH, meaning that it specifically targets this enzyme without affecting other enzymes or receptors. This specificity makes it a useful tool for studying the endocannabinoid system. However, this compound has some limitations as well. It has poor solubility in water, which can make it difficult to work with in some experiments. Additionally, its effects on the body may be influenced by factors such as dose and route of administration, which can make it challenging to interpret results.

Future Directions

There are several directions for future research on 2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide. One area of interest is its potential as a pain reliever. Further studies are needed to determine its effectiveness in treating different types of pain and to explore its mechanisms of action. Additionally, this compound may have potential as a treatment for inflammatory conditions. Further research is needed to explore its anti-inflammatory effects and to determine its safety and efficacy in human subjects. Finally, this compound may have potential as a tool for studying the endocannabinoid system. Future studies could explore its effects on different aspects of the system and its potential for use in drug discovery.

Synthesis Methods

2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide can be synthesized through a multi-step process involving several chemical reactions. The starting material for the synthesis is 2-methoxybenzoic acid, which is converted to 2-methoxybenzoyl chloride. This compound is then reacted with 3-methoxy-5,6,7,8-tetrahydro-2-naphthol to form the desired product, this compound. The synthesis of this compound has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

2-methoxy-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide has been studied for its potential use in treating various medical conditions. It has been found to have an impact on the endocannabinoid system, which is involved in regulating various physiological processes. This compound has been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which can have a range of effects on the body.